1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one

• IUPAC Name: 1-(2-methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one
• InChI: InChI=1S/C17H18N6O2/c1-21-16-13(4-3-6-19-16)20-17(21)22-8-9-23(15(24)11-22)12-5-7-18-14(10-12)25-2/h3-7,10H,8-9,11H2,1-2H3
• InChI Key: ZYIMKCRXPGQRNU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N3CCN(C(=O)C3)C4=CC(=NC=C4)OC
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one is not fully understood. However, studies have suggested that it may exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It may also modulate the activity of certain signaling pathways involved in cancer cell survival and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, it has been shown to have neuroprotective effects, with studies demonstrating its ability to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one in lab experiments is its potential as a therapeutic agent for various diseases. Its ability to inhibit cancer cell growth and proliferation makes it a promising candidate for anti-cancer drug development. Another advantage is its neuroprotective effects, which make it a potential therapeutic agent for neurological disorders. One limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one. One direction is to further investigate its mechanism of action, particularly its effects on specific signaling pathways involved in cancer cell growth and proliferation. Another direction is to explore its potential as a therapeutic agent for other diseases, such as cardiovascular disease and autoimmune disorders. Additionally, future studies may focus on developing more efficient synthesis methods for this compound, as well as improving its solubility and bioavailability.

Synthesis Methods

The synthesis of 1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one involves the reaction of 2-methoxypyridine-4-carboxylic acid with 3-methylimidazo[4,5-b]pyridine-2-carboxylic acid in the presence of a coupling agent, such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with piperazine-2,5-dione to yield the final product.

Scientific Research Applications

1-(2-Methoxypyridin-4-yl)-4-(3-methylimidazo[4,5-b]pyridin-2-yl)piperazin-2-one has been studied for its potential applications in various fields of scientific research. It has shown promise as a potential anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.